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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of NF157, a potent P2Y11 receptor
antagonist, with other alternatives. It includes supporting experimental data and detailed
protocols to aid in the design and execution of studies aimed at confirming P2Y11-mediated
effects.

Introduction to the P2Y11 Receptor and NF157

The P2Y11 receptor is a unique G-protein coupled receptor (GPCR) that, upon activation by
extracellular nucleotides like ATP, couples to both Gg and Gs signaling pathways. This dual
coupling leads to the activation of phospholipase C (PLC), resulting in an increase in
intracellular calcium ([Ca2+]i), and the stimulation of adenylyl cyclase (AC), which elevates
cyclic AMP (cAMP) levels. P2Y11 receptors are primarily expressed in immune cells and are
implicated in modulating inflammatory responses.

NF157 is a selective and potent antagonist of the P2Y11 receptor, making it a valuable
pharmacological tool for elucidating the physiological and pathological roles of this receptor.
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Comparison of P2Y11 Antagonists

NF157 is a widely used P2Y11 antagonist, but other compounds are also available. This
section compares the performance of NF157 with a common alternative, NF340.

Feature NF157 NF340
pIC50 = 6.43 (Ca2+ assay),
Potency (IC50) 463 nM[1]
7.14 (cAMP assay)[2]
Binding Affinity (Ki) 44.3 nM[1][3] Not widely reported
>650-fold for P2Y11 over >520-fold for P2Y11 over
Selectivity P2Y1 and P2Y2; No selectivity  P2Y1, P2Y2, P2Y4, P2Y6, and
over P2X1[1][3] P2Y12[2]
Mechanism of Action Competitive antagonist[4] Competitive antagonist[2]

P2Y11 Signaling Pathway

The following diagram illustrates the dual signaling cascades initiated by P2Y11 receptor
activation.
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Caption: P2Y11 receptor dual signaling pathways.

Experimental Workflow for Confirming P2Y11-
Mediated Effects

This diagram outlines a typical workflow for investigating the role of the P2Y11 receptor using
an antagonist like NF157.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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